4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 4-oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid
• InChI: InChI=1S/C14H17NO3/c16-13(7-8-14(17)18)15-12-6-5-10-3-1-2-4-11(10)9-12/h5-6,9H,1-4,7-8H2,(H,15,16)(H,17,18)
• InChI Key: BEYMWPBZSXBCHX-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=CC(=C2)NC(=O)CCC(=O)O

Description

4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid is a synthetic organic compound with the molecular formula C16H21NO3 It is characterized by the presence of a naphthalene ring system fused with a butanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid typically involves the reaction of 5,6,7,8-tetrahydro-2-naphthylamine with a suitable butanoic acid derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include steps such as purification, crystallization, and quality control to ensure the final product meets the required standards .

Chemical Reactions Analysis

Types of Reactions

4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce different reduced forms of the compound .

Scientific Research Applications

4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific context and application of the compound .

Comparison with Similar Compounds

Similar Compounds

• 4-Oxo-4-(5,6,7,8-tetrahydro-2-naphthalenyl)propylamino butanoic acid
• 4-Oxo-4-(5,6,7,8-tetrahydro-2-naphthalenyl)ethylamino butanoic acid

Uniqueness

4-Oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylamino)butanoic acid is unique due to its specific structural features, which confer distinct chemical and biological properties.